Cas no 1190310-14-5 (3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile)

• Product Name: 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
• CAS No: 1190310-14-5
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• CID: 4562006
• Update Time: 2025-06-07

3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-BroMo-6-cyano-7-azaindole
• 1-Methyl-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
• 3-Bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile
• 1H-Pyrrolo[2,3-b]pyridine-6-carbonitrile, 3-bromo-
• 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile

• Inchi： 1S/C8H4BrN3/c9-7-4-11-8-6(7)2-1-5(3-10)12-8/h1-2,4H,(H,11,12)
• InChI Key： YXFKZTYCGLIROR-UHFFFAOYSA-N
• SMILES： C12NC=C(Br)C1=CC=C(C#N)N=2

Additional information on 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile

Recent Advances in the Application of 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile (CAS: 1190310-14-5) in Chemical Biology and Pharmaceutical Research

3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile (CAS: 1190310-14-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pyrrolopyridine core, serves as a crucial building block in the synthesis of various biologically active molecules. Its unique structural features, including the bromo and cyano functional groups, make it an attractive scaffold for medicinal chemistry and drug discovery efforts.

Recent studies have highlighted the role of 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile as a key intermediate in the development of kinase inhibitors. Kinases are a major target class in drug discovery, particularly for cancer and inflammatory diseases. The compound's ability to form hydrogen bonds and participate in π-π stacking interactions makes it a valuable moiety for designing potent and selective kinase inhibitors. Several research groups have reported its use in the synthesis of novel compounds targeting JAK, EGFR, and other clinically relevant kinases.

In addition to its applications in kinase inhibitor development, 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile has shown promise in the field of protein degradation technologies. Recent publications describe its incorporation into proteolysis targeting chimeras (PROTACs), where it serves as a warhead to bind target proteins of interest. The bromo substituent in particular allows for further functionalization through cross-coupling reactions, enabling the construction of diverse PROTAC molecules with enhanced degradation efficiency.

The synthetic accessibility of 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile has been another focus of recent research. Several improved synthetic routes have been reported, including transition metal-catalyzed cross-coupling reactions and one-pot multicomponent syntheses. These advancements have significantly increased the compound's availability for research purposes while reducing production costs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel palladium-catalyzed approach that achieves the synthesis in fewer steps with higher yields compared to traditional methods.

Pharmacological studies have begun to explore the direct biological activities of 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile derivatives. Preliminary results indicate that certain derivatives exhibit promising anti-proliferative effects against various cancer cell lines, with IC50 values in the low micromolar range. Structure-activity relationship (SAR) studies are ongoing to optimize the biological activity while maintaining favorable pharmacokinetic properties.

Looking forward, the versatility of 3-bromo-1H-pyrrolo[2,3-b]pyridine-6-carbonitrile positions it as a valuable tool in chemical biology and drug discovery. Its applications extend beyond small molecule therapeutics to include chemical probes for target validation and molecular imaging agents. As synthetic methodologies continue to evolve and our understanding of its biological interactions deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.